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Compound of Interest

Compound Name: Psn 375963 hydrochloride

Cat. No.: B1465979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Psn 375963 hydrochloride is a potent, synthetic agonist of the G protein-coupled receptor

119 (GPR119), a promising therapeutic target for type 2 diabetes and related metabolic

disorders. This document provides detailed application notes and experimental protocols for

the use of Psn 375963 hydrochloride in research settings. It includes comprehensive data on

its solubility, protocols for solution preparation for both in vitro and in vivo studies, and an

overview of its mechanism of action through the GPR119 signaling pathway.

Chemical and Physical Properties
Psn 375963 hydrochloride is the hydrochloride salt of Psn 375963. Its chemical and physical

properties are summarized in the table below.
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Property Value

Chemical Name
5-(4-butylcyclohexyl)-3-(pyridin-4-yl)-1,2,4-

oxadiazole hydrochloride

Molecular Formula C₁₇H₂₄ClN₃O

Molecular Weight 321.84 g/mol

CAS Number 1781834-82-9

Appearance Crystalline solid

Purity Typically ≥98%

Storage
Store at -20°C for short-term and -80°C for long-

term storage

Solubility
Psn 375963 hydrochloride exhibits varying solubility depending on the solvent system. The

following table summarizes its solubility for different applications.

Application Solvent System Solubility Notes

In Vitro DMSO
≥ 50 mg/mL (155.35

mM)

May require

ultrasonication for

complete dissolution.

In Vivo

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (7.77

mM)
Prepare fresh daily.

In Vivo

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.5 mg/mL (7.77

mM)

A suitable vehicle for

many animal studies.

In Vivo
10% DMSO, 90%

Corn oil

≥ 2.5 mg/mL (7.77

mM)

Useful for oral gavage

administration.
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Mechanism of Action and Signaling Pathway
Psn 375963 hydrochloride is a selective agonist for GPR119, a Gαs-coupled receptor

predominantly expressed in pancreatic β-cells and intestinal L-cells.[1] Activation of GPR119 by

Psn 375963 hydrochloride initiates a signaling cascade that leads to the potentiation of

glucose-dependent insulin secretion and the release of incretin hormones, such as glucagon-

like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).

The binding of Psn 375963 hydrochloride to GPR119 activates the associated Gαs protein,

which in turn stimulates adenylyl cyclase to increase intracellular levels of cyclic AMP (cAMP).

[1] Elevated cAMP then activates two main downstream effector pathways: the protein kinase A

(PKA) pathway and the Exchange Protein Directly Activated by cAMP (Epac) pathway. Both

PKA and Epac contribute to the enhancement of insulin exocytosis from pancreatic β-cells.[2]

[3][4] This process is glucose-dependent, meaning that insulin secretion is amplified primarily in

the presence of elevated glucose levels, which reduces the risk of hypoglycemia.[5]

In intestinal L-cells, the GPR119-mediated increase in cAMP promotes the secretion of GLP-1

and GIP.[1] These incretin hormones then act on their respective receptors on pancreatic β-

cells, further augmenting glucose-stimulated insulin secretion.

It is important to note that some studies suggest that synthetic GPR119 agonists like Psn

375963 may have divergent effects on insulin secretion, cAMP, and intracellular calcium

compared to endogenous ligands, and may potentially activate GPR119-independent

pathways.[6] Therefore, careful experimental design and interpretation are warranted.
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GPR119 signaling pathway activated by Psn 375963.

Experimental Protocols
The following are detailed protocols for the preparation of Psn 375963 hydrochloride
solutions for experimental use.

Protocol 1: Preparation of Stock Solution for In Vitro
Experiments
Materials:

Psn 375963 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath
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Procedure:

Weigh the desired amount of Psn 375963 hydrochloride powder in a sterile microcentrifuge

tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a

50 mM stock solution, add 6.236 µL of DMSO per 1 mg of Psn 375963 hydrochloride).

Vortex the tube thoroughly for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of Working Solution for In Vivo
Administration (PEG300/Tween-80 Formulation)
Materials:

Psn 375963 hydrochloride stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile conical tubes

Procedure:
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Calculate the required volumes of each component based on the desired final concentration

and total volume. For a final concentration of 2.5 mg/mL in a 1 mL working solution:

100 µL of 25 mg/mL Psn 375963 hydrochloride in DMSO

400 µL of PEG300

50 µL of Tween-80

450 µL of sterile saline

In a sterile conical tube, add the PEG300.

Add the Psn 375963 hydrochloride stock solution in DMSO to the PEG300 and mix

thoroughly by vortexing.

Add the Tween-80 and vortex again until the solution is homogeneous.

Slowly add the sterile saline while vortexing to bring the solution to the final volume.

The final solution should be clear. Prepare this working solution fresh on the day of the

experiment.
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General experimental workflow for Psn 375963 HCl.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1465979?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Psn 375963 hydrochloride is a valuable research tool for investigating the role of GPR119 in

metabolic regulation. The provided solubility data and detailed preparation protocols will

facilitate its effective use in both in vitro and in vivo experimental settings. A thorough

understanding of its mechanism of action and potential for off-target effects is crucial for the

accurate interpretation of experimental results. Researchers should always adhere to best

practices for laboratory safety and handling of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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